Cas no 58139-22-3 ((2R,3S)-2,3-Dihydroxy-2-isobutyl-succinic acid bis-[4-(3,4,5-trihydroxy-6-hydroxymethyl-tetrahydro-pyran-2-yloxy)-benzyl] ester)

• Product Name: (2R,3S)-2,3-Dihydroxy-2-isobutyl-succinic acid bis-[4-(3,4,5-trihydroxy-6-hydroxymethyl-tetrahydro-pyran-2-yloxy)-benzyl] ester
• CAS No: 58139-22-3
• Molecular Formula: C₃₄H₄₆O₁₈
• Molecular Weight: 742.71800
• CID: 1609055
• PubChem ID: 185907

(2R,3S)-2,3-Dihydroxy-2-isobutyl-succinic acid bis-[4-(3,4,5-trihydroxy-6-hydroxymethyl-tetrahydro-pyran-2-yloxy)-benzyl] ester Properties

Names and Identifiers

• bis[4-(beta-D-glucopyranosyloxy)benzyl] (2R,3S)-2,3-dihydroxy-2-(2-methylpropyl)butanedioate
• Loroglossin
• Loroglossine
• MEGxp0_001354
• bis[[4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]methyl] (2R,3S)-2,3-dihydroxy-2-(2-methylpropyl)butanedioate
• Bis{[4-(hexopyranosyloxy)phenyl]methyl} 2,3-dihydroxy-2-(2-methylpropyl)butanedioate
• beta-D-Glucopyranoside, ((2R,3S)-2,3-dihydroxy-2-(2-methylpropyl)-1,4-dioxo-1,4-butanediyl)bis(oxymethylene-4,1-phenylene) bis-
• bis(4-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)benzyl) (2R,3S)-2,3-dihydroxy-2-isobutylsuccinate
• 58139-22-3
• CHEMBL4873128
• DTXSID40973709
• HY-125100
• NCGC00180487-01
• ACon1_001456
• CS-0089318
• BRD-K30768645-001-01-0
• AKOS040762971
• 1,4-Bis((4-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxy)phenyl)methyl) (2R,3S)-2-((2S)-butan-2-yl)-2,3-dihydroxybutanedioic acid
• 1,4-Bis[(4-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}phenyl)methyl] (2R,3S)-2-[(2S)-butan-2-yl]-2,3-dihydroxybutanedioic acid
• bis((4-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxyphenyl)methyl) (2R,3S)-2,3-dihydroxy-2-(2-methylpropyl)butanedioate
• DA-55006

• InChIKey： QABASLXUKXNHMC-PIFIRMJRSA-N
• Inchi： 1S/C34H46O18/c1-16(2)11-34(46,33(45)48-15-18-5-9-20(10-6-18)50-32-28(42)26(40)24(38)22(13-36)52-32)29(43)30(44)47-14-17-3-7-19(8-4-17)49-31-27(41)25(39)23(37)21(12-35)51-31/h3-10,16,21-29,31-32,35-43,46H,11-15H2,1-2H3/t21-,22-,23-,24-,25+,26+,27-,28-,29-,31-,32-,34-/m1/s1
• SMILES： O1[C@]([H])([C@@]([H])([C@]([H])([C@@]([H])([C@@]1([H])C([H])([H])O[H])O[H])O[H])O[H])OC1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])OC([C@]([C@@]([H])(C(=O)OC([H])([H])C1C([H])=C([H])C(=C([H])C=1[H])O[C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[H])O[H])O[H])(C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])O[H])=O

Computed Properties

• Exact Mass: 742.26841461g/mol
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 18
• Rotatable Bond Count: 17
• Monoisotopic Mass: 742.26841461g/mol
• Heavy Atom Count: 52
• Complexity: 1110
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.1
• Topological Polar Surface Area: 292

Experimental Properties

• Boiling Point: 532.0±60.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.5 mmHg at 25°C
• Flash Point: 275.5±32.9 °C
• Color/Form: Powder
• Density: 1.3±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Phenolic glycosides